4-Hydrazino-2-methylpyridine
Overview
Description
Synthesis Analysis
The synthesis of pyridine derivatives, including compounds related to 4-hydrazino-2-methylpyridine, involves novel protocols that can yield complex structures with specific functional groups. For example, the synthesis of 2-hydrazino-6-methyl-4-(methoxymethyl)-5-nitropyridine-3-carbonitrile from its chlorinated precursor illustrates a method that could be adapted for the synthesis of this compound (Tranfić et al., 2011).
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been detailed through X-ray diffraction, spectroscopic analyses, and computational methods. These studies reveal the presence of hydrogen bonds and other intermolecular interactions that influence the compound's structure and properties (Bryndal et al., 2012).
Chemical Reactions and Properties
This compound participates in a variety of chemical reactions, leveraging the reactivity of the hydrazino group. It can undergo cyclocondensation reactions to form heterocyclic structures, demonstrating its utility in synthesizing novel compounds (Solankee et al., 2008).
Physical Properties Analysis
The physical properties of pyridine derivatives are influenced by their molecular structure. Studies have shown that properties such as solubility, melting point, and crystalline structure are directly related to the molecular arrangement and the nature of substituents on the pyridine ring. The characterization of these properties is essential for understanding the material's behavior in different environments (Ohms et al., 1985).
Chemical Properties Analysis
The chemical properties of this compound, such as reactivity towards other chemical species, acid-base behavior, and participation in hydrogen bonding, are crucial for its application in chemical synthesis and material science. The hydrazino group, in particular, offers nucleophilicity that can be exploited in various chemical transformations (Batts & Spinner, 1969).
Mechanism of Action
While the specific mechanism of action for 4-Hydrazino-2-methylpyridine is not mentioned in the search results, pyrimidines, which are structurally similar, have been found to exhibit a range of pharmacological effects . These effects are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
Future Directions
properties
IUPAC Name |
(2-methylpyridin-4-yl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3/c1-5-4-6(9-7)2-3-8-5/h2-4H,7H2,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVIAKWPMXIESGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
123.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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